Cas no 344281-05-6 (2,4-Bis(4-chlorophenyl)-4-oxobutanoic acid)
2,4-Bis(4-chlorophenyl)-4-oxobutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Bis(4-chlorophenyl)-4-oxobutanoic acid
- Oprea1_229470
- OR15327
-
- Inchi: 1S/C16H12Cl2O3/c17-12-5-1-10(2-6-12)14(16(20)21)9-15(19)11-3-7-13(18)8-4-11/h1-8,14H,9H2,(H,20,21)
- InChI Key: CSHSZHDFSIFMNT-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C(C(=O)O)CC(C1C=CC(=CC=1)Cl)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 370
- XLogP3: 4
- Topological Polar Surface Area: 54.4
2,4-Bis(4-chlorophenyl)-4-oxobutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR15327-1g |
2,4-Bis(4-chlorophenyl)-4-oxobutanoic acid |
344281-05-6 | 1g |
£495.00 | 2023-09-02 | ||
| A2B Chem LLC | AI73940-1mg |
2,4-bis(4-chlorophenyl)-4-oxobutanoic acid |
344281-05-6 | >95% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AI73940-5mg |
2,4-bis(4-chlorophenyl)-4-oxobutanoic acid |
344281-05-6 | >95% | 5mg |
$214.00 | 2024-04-20 | |
| A2B Chem LLC | AI73940-10mg |
2,4-bis(4-chlorophenyl)-4-oxobutanoic acid |
344281-05-6 | >95% | 10mg |
$240.00 | 2024-04-20 | |
| A2B Chem LLC | AI73940-500mg |
2,4-bis(4-chlorophenyl)-4-oxobutanoic acid |
344281-05-6 | >95% | 500mg |
$795.00 | 2024-04-20 | |
| A2B Chem LLC | AI73940-1g |
2,4-bis(4-chlorophenyl)-4-oxobutanoic acid |
344281-05-6 | >95% | 1g |
$1444.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1435626-1g |
2,4-Bis(4-chlorophenyl)-4-oxobutanoic acid |
344281-05-6 | 95% | 1g |
¥4233.00 | 2024-05-17 |
2,4-Bis(4-chlorophenyl)-4-oxobutanoic acid Related Literature
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
Additional information on 2,4-Bis(4-chlorophenyl)-4-oxobutanoic acid
Introduction to 2,4-Bis(4-chlorophenyl)-4-oxobutanoic acid (CAS No. 344281-05-6)
2,4-Bis(4-chlorophenyl)-4-oxobutanoic acid, identified by its CAS number 344281-05-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of biphenyl derivatives, characterized by its unique structural framework which includes two chlorophenyl groups and a β-keto acid moiety. The presence of these functional groups imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.
The molecular structure of 2,4-Bis(4-chlorophenyl)-4-oxobutanoic acid consists of a four-carbon chain with an ester-like functionality at the fourth carbon position, flanked by two 4-chlorophenyl groups on the second and third carbon atoms. This arrangement creates a rigid aromatic system with electron-withdrawing effects due to the chloro substituents, which can influence its reactivity and interactions with biological targets. The compound's solubility profile and stability under various conditions are also critical factors that determine its utility in laboratory and industrial settings.
In recent years, there has been growing interest in exploring the pharmacological potential of biphenyl derivatives, particularly those with halogenated aromatic rings. The chloro substituents in 2,4-Bis(4-chlorophenyl)-4-oxobutanoic acid are known to enhance lipophilicity and metabolic stability, which are key attributes for drug candidates. Several studies have highlighted the compound's role as a building block in the synthesis of more complex molecules with therapeutic applications. For instance, researchers have investigated its use in developing novel inhibitors targeting enzyme-catalyzed reactions relevant to metabolic disorders and inflammatory diseases.
One of the most compelling aspects of 2,4-Bis(4-chlorophenyl)-4-oxobutanoic acid is its versatility in chemical transformations. The β-keto group provides a reactive site for condensation reactions with various nucleophiles, allowing for the facile introduction of different functional groups. This characteristic has been exploited in the synthesis of heterocyclic compounds, which are widely used in medicinal chemistry due to their diverse biological activities. Additionally, the compound's ability to act as a chiral auxiliary has been explored in asymmetric synthesis efforts aimed at producing enantiomerically pure pharmaceuticals.
The biological activity of 2,4-Bis(4-chlorophenyl)-4-oxobutanoic acid has been extensively studied in vitro and in vivo. Preliminary findings suggest that it may exhibit inhibitory effects on certain enzymes implicated in cancer cell proliferation and angiogenesis. The chlorophenyl groups are thought to interact with specific binding pockets on target proteins, modulating their activity. Furthermore, the compound's structural similarity to known bioactive molecules has prompted researchers to investigate its potential as an scaffold for drug discovery programs targeting neurological disorders.
In terms of synthetic methodologies, 2,4-Bis(4-chlorophenyl)-4-oxobutanoic acid can be synthesized through multi-step organic reactions involving chlorination and esterification processes. Advances in catalytic systems have enabled more efficient and environmentally friendly routes to this compound, reducing waste generation and improving yield. These innovations align with the broader trend toward green chemistry principles in pharmaceutical manufacturing. The development of such sustainable synthetic routes is crucial for ensuring the long-term viability of research programs that rely on this intermediate.
The analytical characterization of 2,4-Bis(4-chlorophenyl)-4-oxobutanoic acid is another area where significant progress has been made. High-resolution spectroscopic techniques such as NMR spectroscopy and mass spectrometry provide detailed insights into its molecular structure and purity. These analytical methods are essential for confirming the identity of compounds used in research and ensuring consistency across different batches. Additionally, chromatographic techniques like HPLC (high-performance liquid chromatography) are employed for purification purposes when high-purity material is required for biological assays.
The future directions for research involving 2,4-Bis(4-chlorophenyl)-4-oxobutanoic acid are multifaceted. One promising avenue is exploring its role as a precursor for next-generation therapeutics that leverage nanotechnology platforms for targeted drug delivery. By incorporating this compound into polymeric micelles or nanoparticles, researchers aim to enhance drug solubility and bioavailability while minimizing side effects. Such innovations could revolutionize treatment strategies for diseases that are currently difficult to manage effectively.
In conclusion, 2,4-Bis(4-chlorophenyl)-4-oxobutanoic acid (CAS No. 344281-05-6) represents a fascinating compound with broad applications in pharmaceutical research and chemical synthesis. Its unique structural features make it a valuable tool for developing novel bioactive molecules with potential therapeutic benefits across multiple disease areas. As scientific understanding continues to evolve through interdisciplinary collaborations between chemists and biologists alike; this compound will undoubtedly play an increasingly important role in advancing medical science.
344281-05-6 (2,4-Bis(4-chlorophenyl)-4-oxobutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)